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Compound of Interest

Pomaglumetad methionil
Compound Name:
hydrochloride

cat. No.: B15617650

Essential Safety and Handling Guide for
Pomaglumetad Methionil Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pomaglumetad methionil hydrochloride. The
following procedures are based on general best practices for handling research-grade chemical
compounds in a laboratory setting, particularly in the absence of a comprehensive Safety Data
Sheet (SDS).

Physicochemical and Storage Data

While specific occupational exposure limits and detailed toxicity data for Pomaglumetad
methionil hydrochloride are not publicly available, the following information has been
compiled from various supplier data sheets.
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Parameter Value Source
Synonyms LY2140023 hydrochloride [1]

CAS Number 635318-26-2 [1]
Molecular Formula C12H19CIN207S2

Molecular Weight 402.87 g/mol

Appearance Solid [1]

) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) ) [1]
month (under nitrogen)

Personal Protective Equipment (PPE)

Due to the absence of a specific SDS, a conservative approach to PPE is recommended. The
following PPE should be worn at all times when handling Pomaglumetad methionil
hydrochloride to minimize exposure.

e Hand Protection: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile)
tested to ASTM D6978 standards. The outer glove should be removed immediately after
handling the compound, and hands should be washed thoroughly.

o Eye Protection: Use chemical safety goggles or a face shield to protect against splashes.

o Body Protection: Alab coat or a disposable gown made of a low-permeability fabric should
be worn. Ensure cuffs are tucked into the inner pair of gloves.

o Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of
a containment system, a properly fitted N95 respirator or higher is recommended.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Pomaglumetad methionil
hydrochloride from receipt to preparation of a stock solution.

» Receiving and Inspection:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/pomaglumetad-methionil-hydrochloride.html
https://www.medchemexpress.com/pomaglumetad-methionil-hydrochloride.html
https://www.medchemexpress.com/pomaglumetad-methionil-hydrochloride.html
https://www.medchemexpress.com/pomaglumetad-methionil-hydrochloride.html
https://www.benchchem.com/product/b15617650?utm_src=pdf-body
https://www.benchchem.com/product/b15617650?utm_src=pdf-body
https://www.benchchem.com/product/b15617650?utm_src=pdf-body
https://www.benchchem.com/product/b15617650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Upon receipt, inspect the container for any damage or leaks in a designated receiving

area.
o Wear a single pair of chemical-resistant gloves during inspection.

o Verify the label information matches the order.

e Storage:
o Store the compound in its original, tightly sealed container.

o Follow the recommended storage conditions, typically at -20°C or -80°C for long-term
stability.[1]

o Preparation for Weighing:
o Don all required PPE as listed above.

o Perform all manipulations of the solid compound within a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

e Weighing the Compound:
o Use a dedicated, clean weighing vessel.
o Carefully transfer the desired amount of the solid, avoiding the creation of dust.
o Close the primary container tightly immediately after weighing.
» Solution Preparation:
o In the fume hood, add the desired solvent to the weighed compound.

o If necessary, aid dissolution using methods such as sonication or gentle heating, as
suggested by supplier data sheets.[1]

o Ensure the solution is fully dissolved before use in experiments.

o Post-Handling:
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o Wipe down the work area in the fume hood with an appropriate cleaning agent.
o Remove the outer pair of gloves and dispose of them as chemical waste.
o Remove the remaining PPE and wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Pomaglumetad methionil hydrochloride and associated waste is critical
to ensure laboratory and environmental safety.

e Solid Waste:

o Unused or expired solid Pomaglumetad methionil hydrochloride should be disposed of
as chemical waste.

o Place the sealed container in a properly labeled hazardous waste receptacle.
o Do not dispose of the solid compound in the regular trash.
e Liquid Waste:

o Solutions containing Pomaglumetad methionil hydrochloride should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Do not pour solutions down the drain.
o Segregate waste streams based on solvent compatibility to prevent unwanted reactions.
o Contaminated Materials:

o All disposable materials that have come into contact with the compound, such as gloves,
pipette tips, and weighing paper, should be considered chemical waste.

o Place these materials in a sealed bag or container and then into the designated solid
hazardous waste stream.

o Empty Containers:
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o "RCRA empty" containers (those that have been triple-rinsed with a suitable solvent) can
often be disposed of in the regular trash after the label has been defaced.[2]

o The rinsate from cleaning the container must be collected and disposed of as hazardous
liquid waste.[2]

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

Handling Workflow Diagram
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Caption: Workflow for the safe handling of Pomaglumetad methionil hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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